Cas no 1069114-80-2 (2-(2-bromo-4-methylphenyl)acetonitrile)
1069114-80-2 structure
Product Name:2-(2-bromo-4-methylphenyl)acetonitrile
CAS No:1069114-80-2
MF:C9H8BrN
MW:210.070521354675
MDL:MFCD18392226
CID:1181931
PubChem ID:83350262
Update Time:2025-04-20
2-(2-bromo-4-methylphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (2-Bromo-4-methylphenyl)acetonitrile
- SureCN1423552
- ACMC-20mjwm
- CTK0C7679
- 2H-pyran, 2-(2-bromo-4-methylphenoxy)tetrahydro-
- 2-(2-bromo-4-methyl-phenoxy)-tetrahydropyran
- AK140907
- 2-(2-bromo-4-methylphenyl)acetonitrile
- 2-(2-bromo-4-methylphenoxy)tetrahydro-2H-pyran
- 2-bromo-4-methylphenylacetonitrile
- (2-bromo-4-methyl-phenyl)-acetonitrile
- AGN-PC-00O9SX
- 2-(2-bromo-4-methylphenoxy)-tetrahydro-2H-pyran
- MFCD18392226
- A1-37541
- AS-9722
- SCHEMBL25275619
- F86471
- EN300-1912654
- 1069114-80-2
- DB-216292
- AKOS023061095
-
- MDL： MFCD18392226
- Inchi： 1S/C9H8BrN/c1-7-2-3-8(4-5-11)9(10)6-7/h2-3,6H,4H2,1H3
- InChI Key： QVPPXJQQEUZIHP-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=CC=1CC#N
Computed Properties
- Exact Mass: 208.98401g/mol
- Monoisotopic Mass: 208.98401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.8Ų
2-(2-bromo-4-methylphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR111407-250mg |
2-(2-Bromo-4-methylphenyl)acetonitrile |
1069114-80-2 | 250mg |
£115.00 | 2025-02-19 | ||
| Apollo Scientific | OR111407-1g |
2-(2-Bromo-4-methylphenyl)acetonitrile |
1069114-80-2 | 1g |
£350.00 | 2025-02-19 | ||
| abcr | AB497793-1 g |
2-(2-Bromo-4-methylphenyl)acetonitrile |
1069114-80-2 | 1g |
€587.00 | 2023-04-19 | ||
| Enamine | EN300-1912654-0.05g |
2-(2-bromo-4-methylphenyl)acetonitrile |
1069114-80-2 | 0.05g |
$612.0 | 2023-09-17 | ||
| Enamine | EN300-1912654-0.1g |
2-(2-bromo-4-methylphenyl)acetonitrile |
1069114-80-2 | 0.1g |
$640.0 | 2023-09-17 | ||
| Enamine | EN300-1912654-0.25g |
2-(2-bromo-4-methylphenyl)acetonitrile |
1069114-80-2 | 0.25g |
$670.0 | 2023-09-17 | ||
| Enamine | EN300-1912654-0.5g |
2-(2-bromo-4-methylphenyl)acetonitrile |
1069114-80-2 | 0.5g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1912654-1.0g |
2-(2-bromo-4-methylphenyl)acetonitrile |
1069114-80-2 | 1g |
$728.0 | 2023-05-31 | ||
| Enamine | EN300-1912654-2.5g |
2-(2-bromo-4-methylphenyl)acetonitrile |
1069114-80-2 | 2.5g |
$1428.0 | 2023-09-17 | ||
| Enamine | EN300-1912654-5.0g |
2-(2-bromo-4-methylphenyl)acetonitrile |
1069114-80-2 | 5g |
$2110.0 | 2023-05-31 |
2-(2-bromo-4-methylphenyl)acetonitrile Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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